Cas no 1799619-92-3 ((2-tert-butyl-1,3-oxazol-5-yl)methanol)

• Product Name: (2-tert-butyl-1,3-oxazol-5-yl)methanol
• CAS No: 1799619-92-3
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 4615062
• Update Time: 2025-06-18

(2-tert-butyl-1,3-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-tert-butyl-1,3-oxazol-5-yl)methanol
• 5-Oxazolemethanol, 2-(1,1-dimethylethyl)-

• Inchi： 1S/C8H13NO2/c1-8(2,3)7-9-4-6(5-10)11-7/h4,10H,5H2,1-3H3
• InChI Key： JLXJZBPIXFPGJN-UHFFFAOYSA-N
• SMILES： O1C(CO)=CN=C1C(C)(C)C

Additional information on (2-tert-butyl-1,3-oxazol-5-yl)methanol

Introduction to (2-tert-butyl-1,3-oxazol-5-yl)methanol (CAS No. 1799619-92-3)

(2-tert-butyl-1,3-oxazol-5-yl)methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1799619-92-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a tert-butyl group and an oxazole ring in its molecular structure contributes to its distinctive chemical behavior, making it a valuable candidate for further research and development.

The compound's molecular framework, consisting of an oxazole heterocycle linked to a hydroxymethyl group, positions it as a versatile intermediate in synthetic chemistry. The oxazole ring, known for its stability and reactivity, plays a crucial role in modulating the compound's pharmacological properties. Recent studies have highlighted the oxazole moiety's ability to interact with biological targets, suggesting its utility in designing molecules with specific biological activities.

In the realm of drug discovery, (2-tert-butyl-1,3-oxazol-5-yl)methanol has been explored for its potential role in addressing various therapeutic challenges. The tert-butyl group, while contributing to the compound's lipophilicity, also enhances its metabolic stability, making it an attractive candidate for oral administration. This balance between lipophilicity and metabolic stability is critical for optimizing drug bioavailability and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of (2-tert-butyl-1,3-oxazol-5-yl)methanol with biological targets. These studies have revealed promising interactions with enzymes and receptors involved in inflammatory pathways, positioning this compound as a potential lead for developing anti-inflammatory agents. The ability to modulate these pathways is crucial for treating conditions such as arthritis and other chronic inflammatory diseases.

The synthesis of (2-tert-butyl-1,3-oxazol-5-yl)methanol involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include the formation of the oxazole ring through cyclization reactions and subsequent functionalization with the tert-butyl and hydroxymethyl groups. These synthetic strategies not only demonstrate the compound's accessibility but also provide insights into optimizing its yield and purity.

Evaluation of (2-tert-butyl-1,3-oxazol-5-yl)methanol in preclinical models has shown encouraging results regarding its pharmacokinetic properties. Studies indicate that the compound exhibits favorable solubility profiles and moderate bioavailability upon oral administration. These characteristics are essential for ensuring effective drug delivery and therapeutic response. Additionally, preliminary toxicity studies have not revealed significant adverse effects at tested doses, suggesting a relatively safe profile for further development.

The role of (2-tert-butyl-1,3-oxazol-5-yl)methanol in medicinal chemistry extends beyond its direct application as a therapeutic agent. Its structural features make it an excellent scaffold for designing derivatives with enhanced biological activities. By modifying various functional groups within its molecular framework, researchers can explore new pharmacophores that may offer improved efficacy and reduced side effects compared to existing drugs.

Current research trends indicate a growing interest in harnessing natural product-inspired scaffolds for drug development. The oxazole ring found in (2-tert-butyl-1,3-oxazol-5-yl)methanol is reminiscent of structures commonly found in natural products known for their biological activities. This connection has spurred investigations into synthesizing analogs that mimic these natural scaffolds while incorporating additional functional groups to enhance their pharmacological properties.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like (2-tert-butyl-1,3-oxtaxol - 5 - ylmethanol). These technologies enable high-throughput virtual screening of large chemical libraries, pinpointing molecules with optimal properties for further experimental validation. Such computational approaches have been instrumental in identifying potential drug candidates that might otherwise remain undiscovered through traditional methods.

In conclusion, (2 - ter t - but yl - 1 , 3 - o x az ol - 5 - yl ) methanol stands out as a compelling compound in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis , pharmacological profile , and potential applications underscore its significance as a lead molecule for developing novel therapeutic agents . As research continues to evolve , this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas .